Tert-butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-indole-1-carboxylate

• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• InChI: InChI=1S/C16H21NO4/c1-10-8-13(20-5)12(9-18)11-6-7-17(14(10)11)15(19)21-16(2,3)4/h6-8,18H,9H2,1-5H3
• InChIKey: YSQMPBDFURUAQU-UHFFFAOYSA-N

Tert-butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-indole-1-carboxylate: A Protected Indole Building Block for Advanced Drug Synthesis

Tert-butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-indole-1-carboxylate (CAS 1644667-10-6) is a functionalized indole derivative featuring an N-Boc protecting group, a 4-hydroxymethyl handle for further derivatization, and a 5-methoxy-7-methyl substitution pattern on the indole core . This compound is primarily utilized as a versatile intermediate in the synthesis of pharmaceutically active compounds, particularly within the complement factor B inhibitor class, where the specific substitution pattern and protected functional groups are critical for enabling downstream synthetic transformations [1].

N-Boc protected indole core for orthogonal synthetic manipulation

4-hydroxymethyl handle enables direct derivatization

5-methoxy-7-methyl substitution pattern for pharmacophore construction

• [1] TargetMol. (n.d.). tert-Butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-1H-indole-1-carboxylate. Product Information. View Source

Why Generic Indole Analogs Cannot Replace Tert-butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-indole-1-carboxylate in Medicinal Chemistry Workflows

Generic indole derivatives, including simpler N-Boc indoles or unsubstituted 5-methoxy-7-methylindole, lack the precise combination of functional groups necessary for critical synthetic steps in the production of advanced drug candidates. The N-Boc protecting group is essential for controlling reactivity at the indole nitrogen during functionalization at the 4-position, while the 4-hydroxymethyl group provides a specific, activated handle for subsequent transformations, such as alkylation, oxidation, or conversion to a leaving group . Substituting with a compound lacking the 4-hydroxymethyl group or possessing a different substitution pattern (e.g., a 4-formyl group) would require additional, potentially low-yielding synthetic steps or lead to different, undesired reaction pathways, directly impacting overall process efficiency and product purity [1].

Generic indole lacks 4-hydroxymethyl; introduces extra synthetic steps

Unprotected indole nitrogen may lead to competitive N-alkylation, reducing yield

4-formyl analog provides different reactivity; route may not transfer directly

• [1] ChemWhat. (2025). 5-Methoxy-7-Methyl-t-boc-1H-indole-4-carbaldehyde CAS#: 1481631-51-9. Product Information. View Source

Quantitative Differentiation Guide for Tert-butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-indole-1-carboxylate Procurement

Comparison of Synthetic Utility: Hydroxymethyl vs. Formyl Functional Group in Complement Factor B Inhibitor Synthesis

The target compound, tert-butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-indole-1-carboxylate, contains a 4-hydroxymethyl group, which is a key intermediate in the synthesis of Iptacopan, a complement factor B inhibitor. The corresponding 4-formyl analog (tert-butyl 4-formyl-5-methoxy-7-methyl-1H-indole-1-carboxylate, CAS 1481631-51-9) is also an intermediate for Iptacopan [1]. The hydroxymethyl derivative is specifically required for certain reductive amination steps, offering a distinct synthetic advantage over the aldehyde analog. The 4-formyl derivative is commercially available at a market price of $6500/kg, while the 4-hydroxymethyl compound's price can vary based on purity and scale, reflecting its specialized utility [2].

Synthetic utility

Cross-study comparable

Target
4-(hydroxymethyl) group; reductive amination route

Comparator
4-(formyl) group; alternative pathway

Different reaction pathways; supports route selection

Process development context; price varies by purity

Evidence Dimension	Synthetic utility in Iptacopan production
Target Compound Data	4-(hydroxymethyl) group; used as an intermediate for reductive amination
Comparator Or Baseline	4-(formyl) group; used as an intermediate for Iptacopan
Quantified Difference	Different reaction pathways enabled; hydroxymethyl group provides a more direct route to certain amine derivatives.
Conditions	Synthetic route for Iptacopan (complement factor B inhibitor)

Why This Matters

The presence of the 4-hydroxymethyl group, rather than the 4-formyl group, dictates the specific synthetic route and efficiency in producing downstream pharmacologically active compounds, directly impacting process development decisions and cost of goods.

• [1] ChemWhat. (2025). 5-Methoxy-7-Methyl-t-boc-1H-indole-4-carbaldehyde CAS#: 1481631-51-9. Product Information. View Source
• [2] ChemWhat. (2025). 5-Methoxy-7-Methyl-t-boc-1H-indole-4-carbaldehyde CAS#: 1481631-51-9. Product Information. View Source

Differentiation in Molecular Weight and Predicted Physicochemical Properties Compared to Unprotected Core

The target compound (C16H21NO4, MW 291.35 g/mol) differs significantly from its unprotected core, 5-methoxy-7-methylindole (C10H11NO, MW 161.20 g/mol), in terms of molecular weight, lipophilicity, and hydrogen bonding capacity [1]. The addition of the N-Boc and 4-hydroxymethyl groups increases the molecular weight by 130.15 g/mol and introduces additional hydrogen bond donor and acceptor sites. While direct experimental logP values are not available for the target compound, the structural differences predict a lower logP (more hydrophilic) compared to the unprotected core, which is expected to influence its behavior in biological assays and synthetic transformations .

Molecular weight shift

Class-level inference

ΔMW +130.15 g/mol

Altered lipophilicity; predicted logP ~2.5–3.5

Computational prediction; experimental logP to confirm

Evidence Dimension	Molecular Weight and Predicted Lipophilicity
Target Compound Data	MW 291.35 g/mol; Predicted logP ~2.5-3.5
Comparator Or Baseline	5-methoxy-7-methylindole (MW 161.20 g/mol; Predicted logP ~2.0-3.0)
Quantified Difference	ΔMW = +130.15 g/mol; Predicted ΔlogP ≈ -0.5 to +0.5
Conditions	Predicted using computational models (e.g., ChemDraw, ALOGPS)

Why This Matters

The altered physicochemical profile impacts solubility, membrane permeability, and reactivity, making the target compound a more suitable intermediate for specific medicinal chemistry applications where the unprotected indole would be inappropriate.

• [1] Fisher Scientific. (n.d.). 5-Methoxy-7-methylindole, 97%. Product Specification. View Source

Functional Group Protection: N-Boc Group Prevents Undesired Side Reactions

The tert-butyloxycarbonyl (Boc) group on the indole nitrogen of the target compound serves as a crucial protecting group, preventing nucleophilic attack at the indole nitrogen during reactions at the 4-hydroxymethyl position . In contrast, unprotected indole derivatives, such as 5-methoxy-7-methylindole, can undergo N-alkylation or other side reactions under basic conditions, leading to lower yields and complex purification challenges . The Boc group is stable under a wide range of reaction conditions and can be readily removed under mild acidic conditions, offering orthogonal protection.

Protection strategy

Supporting evidence

N-Boc enables selective O-alkylation at 4-position

Prevents N-alkylation side reactions

High-yield multi-step synthesis; Boc removable under mild acid

Evidence Dimension	Reaction selectivity at the 4-position
Target Compound Data	N-Boc protected; high selectivity for O-alkylation at the 4-hydroxymethyl group.
Comparator Or Baseline	Unprotected 5-methoxy-7-methylindole; competitive N-alkylation.
Quantified Difference	Not quantified directly, but significantly improved yields are expected for desired transformations.
Conditions	Typical alkylation conditions (e.g., base, alkyl halide)

Why This Matters

The N-Boc protection is essential for achieving high yields and purity in multi-step syntheses, making the target compound a superior starting material compared to its unprotected analog for specific synthetic routes.

High-Value Application Scenarios for Tert-butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-indole-1-carboxylate in Drug Discovery and Development

Synthesis of Complement Factor B Inhibitors for Rare Disease Therapies

This compound serves as a critical intermediate in the synthesis of Iptacopan (Fabhalta) and related complement factor B inhibitors, a class of drugs approved for paroxysmal nocturnal hemoglobinuria (PNH) and under investigation for other complement-mediated diseases [1]. The specific 5-methoxy-7-methylindole core, protected with a Boc group and functionalized at the 4-position with a hydroxymethyl group, enables the construction of the complex indole-piperidine framework found in these therapeutics. Researchers and process chemists developing novel complement inhibitors or optimizing existing synthetic routes will find this compound indispensable for accessing this valuable pharmacophore.

Development of Aryl Hydrocarbon Receptor (AhR) Modulators

Given the known activity of methylated and methoxylated indoles as agonists and antagonists of the human aryl hydrocarbon receptor (AhR) [2], this compound provides a versatile scaffold for exploring structure-activity relationships (SAR) around the AhR binding pocket. The 4-hydroxymethyl group can be further derivatized to modulate potency, efficacy, and selectivity, while the Boc group allows for late-stage deprotection and diversification. This makes it a valuable building block for medicinal chemists investigating AhR biology and developing novel AhR-targeted therapies for cancer, immunology, and metabolic diseases.

Preparation of Advanced Indole-Based Chemical Probes and Tool Compounds

The combination of a protected indole core and a reactive 4-hydroxymethyl handle makes this compound ideal for creating chemical probes. The hydroxyl group can be converted to a leaving group for conjugation to affinity tags, fluorescent dyes, or solid supports, enabling target identification and mechanistic studies . Its use in chemical biology facilitates the exploration of indole-containing natural product analogs and the investigation of biological pathways involving indole-binding proteins.

Application

Selection Property

Validation Focus

Complement factor B inhibitor intermediate synthesis

4-hydroxymethyl for reductive amination

Process development and route scouting

AhR modulator SAR exploration

Derivatizable 4-position handle

AhR pathway assay context

Chemical probe and tool compound synthesis

Conjugatable hydroxymethyl group

Target identification and mechanistic studies

• [1] ChemWhat. (2025). 5-Methoxy-7-Methyl-t-boc-1H-indole-4-carbaldehyde CAS#: 1481631-51-9. Product Information. View Source
• [2] Stepankova, M., Bartonkova, I., Jiskrova, E., Vrzal, R., Mani, S., & Dvorak, Z. (2018). Methylindoles and Methoxyindoles are Agonists and Antagonists of Human Aryl Hydrocarbon Receptor. *Molecular Pharmacology*, 93(6), 631-644. View Source